![molecular formula C9H10N2O B3109758 2-[(2-Hydroxyethyl)amino]benzonitrile CAS No. 175666-56-5](/img/structure/B3109758.png)
2-[(2-Hydroxyethyl)amino]benzonitrile
Cat. No. B3109758
M. Wt: 162.19 g/mol
InChI Key: AAEHXPNLWJUOJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06127541
Procedure details
According to a similar manner to that in Reference Example 3, the title compound was synthesized from 2-fluorobenzonitrile and ethanolamine.
Name
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[C:4]#[N:5].[CH2:10]([CH2:12][NH2:13])[OH:11]>>[OH:11][CH2:10][CH2:12][NH:13][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[C:4]#[N:5]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=C(C#N)C=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(O)CN
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OCCNC1=C(C#N)C=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
